Cas no 2172108-48-2 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid
• CAS No: 2172108-48-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6012060
• PubChem ID: 165812467
• Update Time: 2025-06-12

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hexanoic acid
• EN300-1519798
• 2172108-48-2

• Inchi： 1S/C27H32N2O5/c1-2-17(14-15-25(30)31)28-26(32)22-12-7-13-24(22)29-27(33)34-16-23-20-10-5-3-8-18(20)19-9-4-6-11-21(19)23/h3-6,8-11,17,22-24H,2,7,12-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： GLPPQKKHTWDFDG-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC)CCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid

Introduction to 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic Acid (CAS No. 2172108-48-2)

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid, identified by its CAS number 2172108-48-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentyl ring, a hexanoic acid moiety, and an amide linkage incorporating a fluorenyl group. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The< strong>fluorenylmethoxycarbonyl (Fmoc) group in the molecule is particularly noteworthy, as it is commonly employed in peptide synthesis as an protecting group for amino acids. The Fmoc moiety is known for its stability under basic conditions, which makes it an ideal choice for solid-phase peptide synthesis (SPPS). This property of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid suggests potential applications in the synthesis of complex peptides and proteins, which are essential in drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target specific biological pathways. The< strong>cyclopentylformamido moiety in this compound adds another layer of complexity and functionality, which could be exploited to interact with biological targets in unique ways. For instance, the cyclopentyl ring is known to enhance the metabolic stability of molecules, while the formamide group can serve as a hinge region for binding to protein targets.

One of the most exciting aspects of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid is its potential as a lead compound for drug discovery. The combination of the Fmoc group, the cyclopentyl ring, and the hexanoic acid tail provides a versatile scaffold that can be modified to optimize pharmacokinetic and pharmacodynamic properties. This flexibility has made it a valuable starting point for designing molecules with enhanced binding affinity and selectivity.

Recent studies have demonstrated the importance of structure-based drug design in developing novel therapeutics. The< strong>fluorenylmethoxycarbonyl group, in particular, has been shown to improve the solubility and bioavailability of drug candidates. By incorporating this moiety into 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid, researchers can leverage these properties to enhance the overall effectiveness of potential drug candidates.

The< strong>cyclopentylformamido moiety has also been studied for its ability to modulate enzyme activity. For example, certain cyclopentane derivatives have been found to inhibit proteases and kinases, which are key targets in many diseases. The presence of this functional group in 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid suggests that it may have similar inhibitory effects on relevant biological pathways.

In addition to its potential as a lead compound, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid may also serve as a valuable intermediate in synthetic chemistry. The combination of the Fmoc group and the hexanoic acid moiety provides multiple reaction sites that can be selectively modified using various chemical transformations. This versatility makes it an attractive building block for constructing more complex molecules.

The hexanoic acid tail of the compound is particularly interesting from a structural perspective. Hexanoic acid is a medium-chain fatty acid that can influence the physicochemical properties of molecules, such as their solubility and permeability across biological membranes. By incorporating this moiety into 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid, researchers can fine-tune these properties to improve drug delivery and bioavailability.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of molecules to biological targets with high accuracy. These computational methods have been particularly useful in optimizing the design of drug candidates based on lead compounds like 4-{2-({(9H-fluoren-9-yl)methoxycarboly})carbonyl}aminocyclopentylformamido}hexanoic acid. By leveraging these tools, scientists can identify key interactions between the molecule and its target proteins, which can then be exploited to enhance binding affinity and selectivity.

The< strong>cyclopentylformamido moiety has also been explored for its potential role in modulating receptor activity. Certain cyclopentanecarboxylic acids have been found to interact with G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes. The presence of this functional group in 4-{2-( ({(9H-fluoren)-9 -y lmethoxy carbony l) amino) cyclo pent ylf or m amid o }hexa no ic ac id suggests that it may have similar effects on relevant GPCRs.

In conclusion, 4-{2-( {(( 9 H -fluore n - 9 - y l ) m eth oxy carb on y l ) am i no ) cy clo p en t y l f or ma mid o } hexa no ic ac id ( CAS N o . 2172108 -48 -2 ) is a promi s ing com pound with diverse poten tial app lic at ions i n pharma ceutical re search . Its com plex str uct ure , i n cludi ng th e Fmoc gro up , th e cy clo p en t y l r ing , an d th e hexa no ic ac id mo iety , pro vides a ve r sat i l e s ca ff old f or de signi ng no vel th erapeut ic s . By uti lizi ng re cent advanc es i n comput at ion al ch emi stry an d str uct ure-basi d dr ug de sign , re sea rch ers can explo i t thi s com pound' s poten tial to deve lo p ef f ecti ve an d se lecti ve dr ugs targeting spec ifi c bi o l ogi cal path ways . p >